Cas no 823803-08-3 (L-Asparagine, N-(mercaptoacetyl)-L-valyl-)

• Product name: L-Asparagine, N-(mercaptoacetyl)-L-valyl-
• CAS No: 823803-08-3
• MF: C₁₁H₁₉N₃O₅S
• MW: 305.35066151619
• CID: 692779
• PubChem ID: 71418893

L-Asparagine, N-(mercaptoacetyl)-L-valyl- Chemical and Physical Properties

Names and Identifiers

• L-Asparagine, N-(mercaptoacetyl)-L-valyl-
• (2S)-4-amino-2-[[(2S)-3-methyl-2-[(2-sulfanylacetyl)amino]butanoyl]amino]-4-oxobutanoic acid
• DTXSID30838176
• N-(Sulfanylacetyl)-L-valyl-L-asparagine
• 823803-08-3

• Inchi： InChI=1S/C11H19N3O5S/c1-5(2)9(14-8(16)4-20)10(17)13-6(11(18)19)3-7(12)15/h5-6,9,20H,3-4H2,1-2H3,(H2,12,15)(H,13,17)(H,14,16)(H,18,19)/t6-,9-/m0/s1
• InChI Key： XYRYCMNZHNVGOW-RCOVLWMOSA-N
• SMILES： CC(C)C(C(=O)NC(CC(=O)N)C(=O)O)NC(=O)CS

Computed Properties

• Exact Mass: 305.10454189g/mol
• Monoisotopic Mass: 305.10454189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 140Ų
• XLogP3: -0.9